Cas no 955631-69-3 (5-(4-methoxyphenyl)-N-(5-methyl-1,2-oxazol-3-yl)-1,3-oxazole-2-carboxamide)

• Product Name: 5-(4-methoxyphenyl)-N-(5-methyl-1,2-oxazol-3-yl)-1,3-oxazole-2-carboxamide
• CAS No: 955631-69-3
• MF: C₁₅H₁₃N₃O₄
• MW: 299.281423330307
• CID: 6207701
• PubChem ID: 16949952
• Update Time: 2025-08-05

5-(4-methoxyphenyl)-N-(5-methyl-1,2-oxazol-3-yl)-1,3-oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)-N-(5-methyl-1,2-oxazol-3-yl)-1,3-oxazole-2-carboxamide
• 955631-69-3
• AKOS024648013
• F2434-0379
• 5-(4-methoxyphenyl)-N-(5-methylisoxazol-3-yl)oxazole-2-carboxamide

• Inchi： 1S/C15H13N3O4/c1-9-7-13(18-22-9)17-14(19)15-16-8-12(21-15)10-3-5-11(20-2)6-4-10/h3-8H,1-2H3,(H,17,18,19)
• InChI Key： BCMYFHOEICYJFT-UHFFFAOYSA-N
• SMILES： O1C(C(NC2C=C(C)ON=2)=O)=NC=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 299.09060590g/mol
• Monoisotopic Mass: 299.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90.4Ų

Additional information on 5-(4-methoxyphenyl)-N-(5-methyl-1,2-oxazol-3-yl)-1,3-oxazole-2-carboxamide

Comprehensive Overview of 5-(4-methoxyphenyl)-N-(5-methyl-1,2-oxazol-3-yl)-1,3-oxazole-2-carboxamide (CAS No. 955631-69-3)

The compound 5-(4-methoxyphenyl)-N-(5-methyl-1,2-oxazol-3-yl)-1,3-oxazole-2-carboxamide, identified by its CAS number 955631-69-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique combination of oxazole and methoxyphenyl moieties, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural complexity and functional versatility.

In recent years, the demand for novel heterocyclic compounds like 5-(4-methoxyphenyl)-N-(5-methyl-1,2-oxazol-3-yl)-1,3-oxazole-2-carboxamide has surged, driven by advancements in drug discovery and medicinal chemistry. The compound's oxazole ring is known for its role in enhancing molecular stability and bioavailability, which are critical factors in the development of new therapeutics. Additionally, the presence of a methoxyphenyl group contributes to its lipophilicity, potentially improving its interaction with biological targets.

One of the most frequently searched questions related to this compound is its synthetic pathway. The synthesis of 5-(4-methoxyphenyl)-N-(5-methyl-1,2-oxazol-3-yl)-1,3-oxazole-2-carboxamide typically involves multi-step reactions, including condensation and cyclization processes. Researchers often explore green chemistry approaches to optimize its production, minimizing environmental impact while maintaining high yields. This aligns with the growing trend of sustainable synthesis in the chemical industry.

The pharmacological potential of CAS No. 955631-69-3 is another hot topic among scientists. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antimicrobial properties, though further in vitro and in vivo studies are needed to confirm these effects. Its mechanism of action is believed to involve enzyme inhibition or receptor modulation, making it a subject of interest for targeted therapy development.

From an agrochemical perspective, 5-(4-methoxyphenyl)-N-(5-methyl-1,2-oxazol-3-yl)-1,3-oxazole-2-carboxamide has shown promise as a crop protection agent. Its structural features may contribute to pest resistance and plant growth regulation, addressing key challenges in modern agriculture. This application is particularly relevant given the increasing global focus on food security and sustainable farming practices.

The analytical characterization of this compound is also a critical area of study. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its purity and structural integrity. These methods are essential for ensuring the compound's suitability for further research and development.

In conclusion, 5-(4-methoxyphenyl)-N-(5-methyl-1,2-oxazol-3-yl)-1,3-oxazole-2-carboxamide (CAS No. 955631-69-3) represents a fascinating example of modern heterocyclic chemistry. Its diverse potential applications, from pharmaceuticals to agrochemicals, highlight its importance in contemporary scientific research. As interest in custom synthesis and molecular design continues to grow, this compound is likely to remain a focal point for innovation and discovery.